[(Z)-[amino(phenyl)methylidene]amino] 4-acetyloxybenzoate

• IUPAC Name: [(Z)-[amino(phenyl)methylidene]amino] 4-acetyloxybenzoate
• InChI: InChI=1S/C16H14N2O4/c1-11(19)21-14-9-7-13(8-10-14)16(20)22-18-15(17)12-5-3-2-4-6-12/h2-10H,1H3,(H2,17,18)
• InChI Key: HFHWLFIITLDARD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=C(C=C1)C(=O)ON=C(C2=CC=CC=C2)N
• Isomeric SMILES: CC(=O)OC1=CC=C(C=C1)C(=O)O/N=C(/C2=CC=CC=C2)\N
• Molecular Formula: C16H14N2O4
• Molecular Weight: 298.29 g/mol

Description

[(Z)-[amino(phenyl)methylidene]amino] 4-acetyloxybenzoate is an organic compound that belongs to the class of Schiff bases Schiff bases are formed by the condensation of primary amines with carbonyl compounds This particular compound is characterized by the presence of an imine group (C=N) and an ester group (COO)

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(Z)-[amino(phenyl)methylidene]amino] 4-acetyloxybenzoate typically involves the condensation reaction between an aromatic amine and an aromatic aldehyde. The reaction is usually carried out in the presence of a catalyst, such as acetic acid, under reflux conditions. The reaction mixture is then cooled, and the product is isolated by filtration and recrystallization.

Industrial Production Methods

On an industrial scale, the production of this compound can be achieved through continuous flow synthesis. This method allows for better control over reaction conditions, higher yields, and reduced production costs. The use of automated systems and advanced purification techniques ensures the consistent quality of the final product.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can convert the imine group to an amine group, resulting in the formation of secondary amines.

Substitution: The ester group can participate in nucleophilic substitution reactions, leading to the formation of different ester derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophiles like alcohols and amines can be used in the presence of a base, such as sodium hydroxide (NaOH).

Major Products

Oxidation: Oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Secondary amines with reduced imine groups.

Substitution: Various ester derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: It is used as a ligand in coordination chemistry to form metal complexes with unique properties.

Biology: The compound has shown potential as an antimicrobial agent due to its ability to inhibit the growth of certain bacteria and fungi.

Medicine: Research is ongoing to explore its potential as an anticancer agent, as it has demonstrated cytotoxic effects against certain cancer cell lines.

Industry: It is used in the synthesis of dyes and pigments due to its ability to form stable colored complexes.

Mechanism of Action

The mechanism of action of [(Z)-[amino(phenyl)methylidene]amino] 4-acetyloxybenzoate involves its interaction with various molecular targets. In biological systems, it can bind to enzymes and proteins, inhibiting their activity. The imine group is particularly reactive and can form covalent bonds with nucleophilic sites on biomolecules. This interaction can disrupt cellular processes, leading to antimicrobial or anticancer effects.

Comparison with Similar Compounds

[(Z)-[amino(phenyl)methylidene]amino] 4-acetyloxybenzoate can be compared with other Schiff bases and ester derivatives:

Schiff Bases: Similar compounds include those derived from different aromatic amines and aldehydes. Each Schiff base has unique properties depending on the substituents on the aromatic rings.

Ester Derivatives: Compounds such as 4-(((4-methoxyphenyl)amino)methyl)-N,N-dimethylaniline and 2-methoxy-5-((phenylamino)methyl)phenol share structural similarities but differ in their functional groups and reactivity.